Cas no 2137671-70-4 (Cyclohexaneacetic acid, 4-(1,1-dimethylpropyl)-, methyl ester)

• Product Name: Cyclohexaneacetic acid, 4-(1,1-dimethylpropyl)-, methyl ester
• CAS No: 2137671-70-4
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 5298387
• Update Time: 2025-06-15

Cyclohexaneacetic acid, 4-(1,1-dimethylpropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 4-(1,1-dimethylpropyl)-, methyl ester

• Inchi： 1S/C14H26O2/c1-5-14(2,3)12-8-6-11(7-9-12)10-13(15)16-4/h11-12H,5-10H2,1-4H3
• InChI Key： RYWUPEAWOFVEIY-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)CCC(C(C)(C)CC)CC1

Additional information on Cyclohexaneacetic acid, 4-(1,1-dimethylpropyl)-, methyl ester

Recent Advances in the Study of Cyclohexaneacetic acid, 4-(1,1-dimethylpropyl)-, methyl ester (CAS: 2137671-70-4)

Cyclohexaneacetic acid, 4-(1,1-dimethylpropyl)-, methyl ester (CAS: 2137671-70-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative has recently garnered attention due to its potential applications in drug development and its unique structural properties. The compound's molecular framework, characterized by a cyclohexane ring substituted with an acetic acid methyl ester and a tert-butyl group, offers a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and characterization of Cyclohexaneacetic acid, 4-(1,1-dimethylpropyl)-, methyl ester, with particular emphasis on its potential as a precursor for bioactive molecules. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the compound's structure and purity. These efforts are critical for ensuring the reproducibility of studies involving this compound and for establishing a solid foundation for subsequent pharmacological investigations.

One of the key areas of research has been the exploration of the compound's biological activity. Preliminary in vitro studies suggest that Cyclohexaneacetic acid, 4-(1,1-dimethylpropyl)-, methyl ester may exhibit moderate inhibitory effects on certain enzymatic targets, although the exact mechanisms remain under investigation. These findings have spurred further interest in the compound's potential as a lead structure for the development of novel therapeutic agents, particularly in the context of metabolic and inflammatory disorders.

In addition to its biological activity, the compound's physicochemical properties have also been a subject of study. Researchers have evaluated its solubility, stability, and partition coefficients to better understand its behavior in biological systems. These properties are crucial for assessing the compound's drug-likeness and for guiding the design of future derivatives with improved pharmacokinetic profiles.

Despite these promising developments, challenges remain in the full characterization and application of Cyclohexaneacetic acid, 4-(1,1-dimethylpropyl)-, methyl ester. For instance, the compound's synthetic route may require optimization to enhance yield and scalability, which are essential for large-scale production and further preclinical testing. Additionally, more comprehensive in vivo studies are needed to validate its therapeutic potential and to elucidate any potential toxicity concerns.

In conclusion, Cyclohexaneacetic acid, 4-(1,1-dimethylpropyl)-, methyl ester represents a promising candidate for further research in the chemical biology and pharmaceutical fields. Its unique structural features and preliminary biological activities warrant continued investigation, with the ultimate goal of developing novel therapeutic agents. Future studies should focus on optimizing its synthesis, expanding its biological evaluation, and exploring its potential applications in drug discovery.